2-((3-Chloropropyl)thio)benzo[d]oxazole

• Molecular Formula: C10H10ClNOS
• Molecular Weight: 227.71 g/mol
• IUPAC Name: 2-(3-chloropropylsulfanyl)-1,3-benzoxazole
• InChI: InChI=1S/C10H10ClNOS/c11-6-3-7-14-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6-7H2
• InChI Key: RSBXXWSJTZDBHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)SCCCCl

Description

2-((3-Chloropropyl)thio)benzo[d]oxazole: is a benzoxazole derivative with the chemical formula C₁₀H₁₀ClNOS .

• Benzoxazole derivatives have gained significance due to their diverse pharmacological activities, including antibacterial, antifungal, anticancer, anti-inflammatory, and more .
• Let’s explore its preparation methods, chemical reactions, applications, mechanism of action, and comparisons.

Preparation Methods

• The synthesis of 2-((3-Chloropropyl)thio)benzo[d]oxazole involves the reaction of 2-(chloromethyl)-1H-benzo[d]imidazole with chloroacetic acid and hydrochloric acid .
• The exact synthetic route and reaction conditions are depicted in Scheme 1 of the research article .

Chemical Reactions Analysis

2-((3-Chloropropyl)thio)benzo[d]oxazole: can undergo various reactions, including oxidation, reduction, and substitution.

• Common reagents and conditions depend on the specific reaction type.
• Major products formed from these reactions would vary based on the reaction conditions.

Scientific Research Applications

• This compound finds applications in:

  Antimicrobial Activity: It exhibits antimicrobial properties against Gram-positive and Gram-negative bacteria, as well as fungi .

  Anticancer Activity: Certain derivatives show promising anticancer effects .

  Other Fields: It may have applications in other areas such as anti-inflammatory, antihistamine, and inhibition of hepatitis C virus .

Mechanism of Action

• The precise mechanism by which 2-((3-Chloropropyl)thio)benzo[d]oxazole exerts its effects remains an active area of research.
• Molecular targets and pathways involved need further investigation.

Comparison with Similar Compounds

• While I don’t have specific information on similar compounds, it’s essential to highlight the uniqueness of this compound in comparison to related structures.